Cas no 24605-25-2 (2,5-Cyclohexadiene-1,4-dione,2-chloro-3,5-dimethoxy-)

2,5-Cyclohexadiene-1,4-dione,2-chloro-3,5-dimethoxy- structure
24605-25-2 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2-chloro-3,5-dimethoxy-
CAS No:24605-25-2
MF:C8H7ClO4
MW:202.59178185463
CID:273945
PubChem ID:324783
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione,2-chloro-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2-chloro-3,5-dimethoxy-
    • 2-chloro-3,5-dimethoxycyclohexa-2,5-diene-1,4-dione
    • SCHEMBL4463980
    • DTXSID00315025
    • 24605-25-2
    • NSC291283
    • NSC-291283
    • Inchi: 1S/C8H7ClO4/c1-12-5-3-4(10)6(9)8(13-2)7(5)11/h3H,1-2H3
    • InChI Key: DOUBTHUXZIOSDR-UHFFFAOYSA-N
    • SMILES: ClC1C(C=C(C(C=1OC)=O)OC)=O

Computed Properties

  • Exact Mass: 202.00331
  • Monoisotopic Mass: 202.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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